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Compound of Interest

Compound Name: 5-Dodecene

Cat. No.: B1336143

An In-depth Technical Guide on the Environmental Fate of 5-Dodecene

Introduction

5-Dodecene (Ci2Hz4) is a long-chain alkene, an unsaturated hydrocarbon with a double bond
located at the fifth carbon position. It exists as two geometric isomers: (E)-5-dodecene (trans)
and (Z)-5-dodecene (cis). As a component of certain industrial product streams and a potential
intermediate in chemical synthesis, understanding its environmental distribution, persistence,
and degradation is crucial for comprehensive risk assessment. This technical guide provides a
detailed overview of the environmental fate of 5-dodecene, synthesizing available data on its
physicochemical properties, mobility, degradation pathways, and bioaccumulation potential.
The information is intended for researchers, environmental scientists, and drug development
professionals who may handle or assess this substance.

Isomer Identification:
¢ (2)-5-Dodecene: CAS 7206-28-2[1]
e (E)-5-Dodecene: CAS 7206-16-8[2]

Physicochemical Properties

The environmental behavior of a chemical is fundamentally governed by its physicochemical
properties. For 5-dodecene, many experimental values are not readily available; therefore,
data from reliable estimation models and properties of analogous substances, such as 1-
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dodecene, are used to provide a comprehensive profile. These properties dictate how 5-

dodecene partitions between air, water, soil, and biota.

Property Value Unit Type | Reference
Molecular Formula Ci2H24 - [3114]
Molecular Weight 168.32 g/mol [3][4]
Octanol-Water
N o Computed (XLogP3)
Partition Coefficient 5.8 -
[31[4]
(Log Kow)
N Estimated (Analogous
Water Solubility 0.0037 mg/L
to Dodecane)[5]
Experimental
Pa (0.2 mmHg) at
Vapor Pressure 26.7 (Analogous to 1-

20°C

Dodecene)

Calculated (for

Henry's Law Constant  1.5x 1076-5.2x10"®% atm-m3/mol
"dodecene")[6][7]

Soil Organic Carbon- )

N Estimated (from Log
Water Partition 4.38 -

. Kow)
Coefficient (Log KocC)
Bioconcentration Estimated (from Log
1,337 L/kg

Factor (BCF)

KoW)

Environmental Fate and Transport

Based on its physicochemical properties, 5-dodecene released into the environment will

partition into different compartments and undergo various transformation processes.

Mobility and Distribution

Soil and Sediment: With a very high octanol-water partition coefficient (Log Kow = 5.8), 5-

dodecene is expected to have a high affinity for organic matter.[8] The estimated soil organic

carbon-water partition coefficient (Log Koc) is approximately 4.38, indicating that it will be
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strongly adsorbed by soil and sediment.[9] Consequently, its mobility in soil is predicted to be
very low, and it is not expected to leach into groundwater.

Water: The water solubility of 5-dodecene is extremely low.[10][11][12] If released into an
aguatic environment, it will primarily partition to suspended solids and sediment.

Atmosphere: The substance's vapor pressure and Henry's Law constant suggest that
volatilization from water surfaces is an important transport process.[5] Once in the atmosphere,
it is expected to exist predominantly in the vapor phase.[5]

Figure 1: Environmental distribution pathways for 5-dodecene.

Abiotic Degradation

Atmospheric Oxidation: The primary degradation pathway for 5-dodecene in the environment
is rapid photo-oxidation in the atmosphere.[13] As an alkene, its double bond is highly reactive
with photochemically produced hydroxyl (OH) radicals and, to a lesser extent, ozone (Os) and
nitrate radicals (NOs). The atmospheric half-life is estimated to be on the order of hours,
preventing long-range transport.

Photolysis: Simple alkenes like 5-dodecene do not absorb UV radiation at wavelengths found
in the lower atmosphere (>290 nm). Therefore, direct photolysis in water or on soil surfaces is
not considered a significant degradation process.

Hydrolysis: 5-Dodecene lacks hydrolyzable functional groups. As a result, hydrolysis is not a
relevant environmental fate pathway.
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Figure 2: Initiation of atmospheric oxidation of 5-dodecene.

Biodegradation

While specific data for 5-dodecene is limited, evidence from analogous alkenes and
hydrocarbons suggests it is biodegradable.[14][15] The terminal isomer, 1-dodecene, is
considered readily biodegradable.[16] Alkene biodegradation is a known metabolic process for
diverse microbial communities in both soil and aquatic environments.[15][17] The degradation
Is expected to occur under aerobic conditions, where microorganisms utilize monooxygenase
enzymes to attack the double bond or the alkyl chain, ultimately leading to mineralization
(conversion to COz and H20).

Bioaccumulation

The high Log Kow value of 5.8 indicates a significant potential for 5-dodecene to
bioaccumulate in aquatic organisms.[8] Based on this value, the bioconcentration factor (BCF)
is estimated to be high. Organisms can accumulate the substance from water, primarily
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partitioning into fatty tissues. However, its potential for biomagnification through the food chain

may be limited if it is readily metabolized by organisms.

Summary of Environmental Fate

Process Compartment Importance Half-Life Estimate
Atmospheric i i
o Air High Hours
Oxidation
o ] ) Days to Weeks (from
Volatilization Water-to-Air High
water body)
Biodegradation Soil, Water Moderate Weeks to Months
Adsorption (Sorption) Soil, Sediment High N/A (Partitioning)
_ _ _ ] ) N/A
Bioaccumulation Biota High Potential )
(Uptake/Depuration)
Direct Photolysis Water, Soll Not Significant > 1 Year
Hydrolysis Water Not Significant > 1 Year

Key Experimental Protocols

Standardized test protocols, such as those from the Organisation for Economic Co-operation

and Development (OECD), are used to quantify the environmental fate parameters of

chemicals.

Determination of Soil Adsorption Coefficient (KocC) -

OECD 121

This method uses High-Performance Liquid Chromatography (HPLC) to estimate Koc.[18][19]

 Principle: The method is based on the correlation between a chemical's retention time on an

HPLC column (with a stationary phase mimicking soil organic matter) and its Koc value.

» Methodology:
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o Calibration: A set of reference substances with known Log Koc values is selected. Each
reference is injected into the HPLC system, and its retention time (tr) is recorded.

o Dead Time Determination: The column dead time (to), the time for an unretained
substance to pass through the column, is determined.

o Capacity Factor Calculation: For each reference substance, the capacity factor (k) is
calculated: k = (tr - to) / to.

o Calibration Curve: A regression equation is generated by plotting the Log k of the
reference substances against their known Log Koc values.

o Sample Analysis: 5-Dodecene is injected under the identical HPLC conditions, and its
retention time is measured to calculate its capacity factor.

o Koc Estimation: The Log Koc of 5-dodecene is calculated using its capacity factor and the
calibration curve's regression equation.[20][21]

1. Prepare Reference
Standards (Known Koc)

l

2. Inject Standards into HPLC . .
& Measure Retention Times (tR) <l Dl DeRe i {2}

~

4. Calculate Capacity Factors (k)

6. Inject 5-Dodecene Sample
& Measure its tR

l l

S. Genera.te ng kvs. Log Koc 7. Calculate 5-Dodecene's k
Calibration Curve

~,

8. Determine Log Koc from
Calibration Curve

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1336143?utm_src=pdf-body
https://www.benchchem.com/product/b1336143?utm_src=pdf-body
https://downloads.regulations.gov/EPA-HQ-OPPT-2015-0388-0111/attachment_13.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0044/attachment_33.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 3: Experimental workflow for Koc determination by HPLC (OECD 121).

Assessment of Ready Biodegradability - OECD 301F
(Manometric Respirometry)

This test evaluates whether a substance is "readily biodegradable” under aerobic aqueous
conditions.[22][23][24]

e Principle: The biodegradation of an organic substance by microorganisms consumes
oxygen. This oxygen consumption is measured over 28 days in a closed respirometer.[25]

o Methodology:

o Test Setup: A known concentration of 5-dodecene (e.g., 100 mg/L) is added as the sole
source of organic carbon to a mineral medium inoculated with microorganisms (typically
from activated sludge).[25]

o Incubation: The test vessels are sealed and incubated at a constant temperature (e.g., 20-
25°C) in the dark with constant stirring for 28 days.[24][26]

o Measurement: Oxygen consumption is measured continuously by a manometric device
that detects pressure changes in the headspace of the vessel. Evolved carbon dioxide is
trapped by a KOH solution.[25]

o Controls: Parallel controls are run, including a blank (inoculum only), a positive control with
a readily biodegradable reference substance (e.g., sodium benzoate), and a toxicity
control.[23]

o Calculation: The amount of oxygen consumed is compared to the Theoretical Oxygen
Demand (ThOD) of 5-dodecene. A substance is considered readily biodegradable if it
reaches >60% of its ThOD within the 28-day period (and within a "10-day window" after
biodegradation begins).[22]

Determination of Atmospheric Oxidation Rate Constant
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The relative rate method is commonly used to determine the reaction rate constant of a
compound with atmospheric oxidants like the OH radical.[27]

e Principle: The test compound (5-dodecene) and a reference compound with a known
reaction rate constant are introduced into a reaction chamber (smog chamber). The
concentration of both compounds is monitored over time as they decay upon reaction with
an oxidant (e.g., OH radicals). The ratio of the rate constants can be determined from the
relative rates of decay.

» Methodology:
o Chamber Setup: A large, inert chamber (e.g., Teflon bag) is filled with purified air.

o Injection: Known concentrations of 5-dodecene and a reference compound (e.g., a well-
characterized alkene or alkane) are injected into the chamber.

o Oxidant Generation: OH radicals are generated in the chamber, typically by photolyzing a
precursor like methyl nitrite (CHsONO) or hydrogen peroxide (H202) with UV lamps.

o Monitoring: The concentrations of 5-dodecene and the reference compound are
measured over time using techniques like Gas Chromatography (GC) or Proton-Transfer-
Reaction Mass Spectrometry (PTR-MS).

o Data Analysis: A plot of In([5-Dodecene]o/[5-Dodecene]t) versus
In([Reference]o/[Reference]t) yields a straight line. The slope of this line is the ratio of the
two rate constants (ks—dodecene / k_reference). Since k_reference is known,
ks—dodecene can be calculated.[27]

Conclusion

The environmental fate of 5-dodecene is characterized by low mobility in soil and water, a high
potential for bioaccumulation, and rapid degradation in the atmosphere. Its strong adsorption to
organic matter will limit its transport in soil and aquatic systems, with the majority partitioning to
sediment. The primary removal mechanism from the environment is rapid atmospheric
oxidation. While considered biodegradable, this process is likely slower than atmospheric
degradation. Due to its high Log Kow, bioaccumulation in aquatic organisms is a key
consideration in its environmental risk profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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